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Compound of Interest

Compound Name: 2,3-Dibromopropene

Cat. No.: B1205560

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of 2,3-Dibromopropene, a halogenated organic compound utilized
in various synthetic applications.

2,3-Dibromopropene (CAS No. 513-31-5) is a colorless to pale yellow liquid with a pungent
odor.[1] It is recognized as a combustible liquid that is harmful if swallowed or inhaled and
causes serious eye damage and skin irritation.[2][3] Due to its hazardous nature, strict
adherence to safety protocols is crucial.

Immediate Safety and Hazard Information

GHS Hazard Statements:

H302: Harmful if swallowed.[3][4]

H332: Harmful if inhaled.[3][4]

H315: Causes skin irritation.[2]

H318: Causes serious eye damage.[2][3][4]

H227: Combustible liquid.[2]

Signal Word: Danger[2][3]
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This chemical is a lachrymator, meaning it can cause tearing, and may lead to chemical
conjunctivitis and corneal damage.[5] Inhalation can irritate the respiratory tract and may cause
central nervous system depression at high concentrations.[5]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
2,3-Dibromopropene.
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is critical to minimize exposure and ensure safety.
1. Engineering Controls and Preparation:

o Always work in a well-ventilated area.[5] The primary engineering control should be a
certified chemical fume hood.

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[5][7]

» Before starting, ensure all necessary PPE is available and in good condition.

2. Handling and Use:

» Avoid contact with eyes, skin, and clothing.[5]

e Do not eat, drink, or smoke in the work area.[3]

o Keep the container tightly closed when not in use.[5]

o Keep away from heat, sparks, and open flames as it is a combustible liquid.[5]

e Ground and bond containers when transferring material to prevent static discharge.
3. Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

o Store away from incompatible substances such as strong acids and bases.[7]

e For product quality, refrigeration may be recommended.[7]

Emergency and Disposal Plan
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A clear plan for emergencies and waste disposal is a mandatory component of safe laboratory

practice.

Emergency Procedures:

Exposure Type

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[3][5]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[3]

[5]

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention. Do not use mouth-to-mouth

resuscitation.[3][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[3][5]

Fire

Use water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide to extinguish.[8]
Wear a self-contained breathing apparatus
(SCBA) and full protective gear.[5]

Spill

Evacuate the area. Remove all sources of
ignition.[5] Absorb the spill with inert material
(e.g., vermiculite, sand) and place itin a
suitable, closed container for disposal.[5]

Provide ventilation.
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Disposal Plan:

o Waste Generation: All materials contaminated with 2,3-Dibromopropene, including gloves,
absorbent materials, and empty containers, must be treated as hazardous waste.

» Container Management: Do not reuse empty containers as they may retain product residue.
[5] They should be triple-rinsed with a suitable solvent and the rinsate collected as
hazardous waste.

» Disposal Method: Dispose of contents and container in accordance with local, state, and
federal regulations.[3] This typically involves incineration in a licensed hazardous waste
facility.[8] Contact a licensed professional waste disposal service.[8]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 2,3-
Dibromopropene.
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Workflow for Safe Handling of 2,3-Dibromopropene
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Caption: Safe handling workflow for 2,3-Dibromopropene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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